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Compound of Interest

Compound Name: Sodium phenolate trihydrate

Cat. No.: B041771

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety Considerations: Understanding
the Hazard

Sodium phenolate trihydrate (CeHsNaO-3H20) is a corrosive solid that can cause severe skin
burns and eye damage.[1] It is crucial to handle this compound with appropriate personal
protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.
[1] Upon dissolution in water, it forms a strongly alkaline solution.[2]

Key Hazards:
o Corrosivity: Causes severe burns to skin and eyes upon contact.[1]

o Toxicity: While the immediate hazard is corrosivity, absorption of phenol can lead to systemic
toxicity.

o Reactivity: Reacts with acids and oxidizing agents.[1]

Before beginning any disposal procedure, ensure you are familiar with the location and
operation of emergency equipment, including safety showers and eyewash stations.
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Personal Protective Equipment (PPE): Your First
Line of Defense

A proactive approach to safety is non-negotiable. The following PPE is mandatory when
handling sodium phenolate trihydrate:

PPE Category Specification Rationale

Protects against splashes of
) Chemical safety goggles and a  both the solid and its solutions,
Eye Protection ) )
face shield which can cause severe eye

damage.

Standard nitrile or latex gloves
may not offer sufficient
) ) protection against phenol
_ Chemical-resistant gloves )
Hand Protection ] solutions. Chloroform/phenol
(e.g., Butyl or Viton®) ) ) ]

solutions, in particular, can
rapidly degrade neoprene and

nitrile.

_ Prevents contact with skin and
) Alab coat or chemical- o
Body Protection ) contamination of personal
resistant apron _
clothing.

) ) Use in a well-ventilated area or ~ Avoids inhalation of any dust
Respiratory Protection )
chemical fume hood or aerosols.

Step-by-Step Disposal Protocol: From Benchtop to
Waste Stream

Direct disposal of sodium phenolate trihydrate as a solid hazardous waste is an option, but
in-lab neutralization of small quantities can be a safer and more environmentally sound
approach. This process converts the corrosive sodium phenolate into the less hazardous
(though still regulated) phenol and a neutral salt, sodium sulfate.

Neutralization of Sodium Phenolate Trihydrate
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This procedure should be performed in a chemical fume hood, with all appropriate PPE.
Materials:
e Sodium phenolate trihydrate waste
 Dilute sulfuric acid (e.g., 1 M solution)
e Large beaker (at least 4 times the volume of the sodium phenolate solution)
» Stir bar and stir plate
e pH indicator strips or a calibrated pH meter
o Dropping funnel or pipette
Protocol:
e Preparation:
o Carefully weigh the sodium phenolate trihydrate waste.

o In the large beaker, dissolve the sodium phenolate trihydrate in water. Use a minimal
amount of water to ensure complete dissolution. The process of dissolving may generate
some heat.

e Neutralization:
o Place the beaker on a stir plate and add a stir bar. Begin stirring the solution.

o Slowly and carefully, add the dilute sulfuric acid to the sodium phenolate solution using a
dropping funnel or pipette. The reaction is exothermic, and adding the acid too quickly can
cause boiling and splashing.[3]

o The chemical reaction is as follows: 2CsHsONa + H2S04 —» 2CsHsOH + Na2S04

e Monitoring:
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o Periodically check the pH of the solution using pH indicator strips or a pH meter. The initial
solution will be strongly alkaline. The target pH for neutralization is between 6.0 and 8.0.

o Completion:
o Once the pH is in the neutral range, stop adding acid.

o Allow the solution to cool to room temperature. The resulting solution will contain phenol
and sodium sulfate.

Waste Characterization and Disposal

The neutralized solution now contains phenol, which is a regulated hazardous waste.

o EPA Hazardous Waste Code: Phenol is listed as a hazardous waste with the EPA code
u188.[4]

o Waste Container: The neutralized solution must be collected in a designated hazardous
waste container. The container must be properly labeled with "Hazardous Waste," the full
chemical names of the contents (Phenol, Sodium Sulfate, Water), and the approximate
concentrations.

» Disposal: The container should be sent for disposal through your institution's hazardous
waste management program. The primary method for the ultimate disposal of phenol is
incineration at a licensed facility.[5]

Emergency Procedures: Responding to Spills and
EXxposures

In the event of an accidental release or exposure, immediate and correct action is critical.

Spill Response
e Small Spills (Solid):

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, gently sweep the solid material into a container for hazardous
waste disposal. Avoid creating dust.

o Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.

o Small Spills (Solution):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or a commercial spill pillow).

o Collect the absorbent material into a designated hazardous waste container.
o Large Spills:
o Evacuate the immediate area.

o Alert your institution's emergency response team or environmental health and safety
office.

o Prevent the spill from entering drains.

Personnel Exposure

» Skin Contact:
o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
o Remove all contaminated clothing while under the safety shower.

o Seek immediate medical attention. Rapid decontamination is crucial to minimize the
absorption of phenol.[6]

e Eye Contact:
o Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.

o Seek immediate medical attention.
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e Inhalation:

o Move the individual to fresh air.

o Seek immediate medical attention.
e Ingestion:

o Do NOT induce vomiting.

o Rinse the mouth with water.

o Seek immediate medical attention.

Visualizing the Disposal Workflow

The following diagram illustrates the key decision points and steps in the proper disposal of
sodium phenolate trihydrate.
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Sodium Phenolate Trihydrate Disposal Workflow
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Caption: Disposal workflow for sodium phenolate trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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